Cas no 898782-62-2 (Ethyl 5-oxo-5-2-(thiomorpholinomethyl)phenylvalerate)

• Product Name: Ethyl 5-oxo-5-2-(thiomorpholinomethyl)phenylvalerate
• CAS No: 898782-62-2
• MF: C₁₈H₂₅NO₃S
• MW: 335.461004018784
• MDL: MFCD03842796
• CID: 869677
• PubChem ID: 24725457
• Update Time: 2025-06-08

Ethyl 5-oxo-5-2-(thiomorpholinomethyl)phenylvalerate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-oxo-5-[2-(thiomorpholin-4-ylmethyl)phenyl]pentanoate
• ETHYL 5-OXO-5-[2-(THIOMORPHOLINOMETHYL)PHENYL]VALERATE
• PENBUTOLOL
• Ethyl 5-oxo-5-2-(thiomorpholinomethyl)phenylvalerate
• MFCD03842796
• DTXSID20643852
• ETHYL 5-OXO-5-[2-(THIOMORPHOLINOMETHYL )PHENYL ]VALERATE
• ethyl5-oxo-5-[2-(thiomorpholinomethyl)phenyl]valerate
• Ethyl 5-oxo-5-{2-[(thiomorpholin-4-yl)methyl]phenyl}pentanoate
• 898782-62-2
• AKOS016021157

• MDL： MFCD03842796
• Inchi： 1S/C18H25NO3S/c1-2-22-18(21)9-5-8-17(20)16-7-4-3-6-15(16)14-19-10-12-23-13-11-19/h3-4,6-7H,2,5,8-14H2,1H3
• InChI Key： JRSWBDZTMVZXSW-UHFFFAOYSA-N
• SMILES： S1CCN(CC2C=CC=CC=2C(CCCC(=O)OCC)=O)CC1

Computed Properties

• Exact Mass: 335.15551483g/mol
• Monoisotopic Mass: 335.15551483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 71.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethyl 5-oxo-5-2-(thiomorpholinomethyl)phenylvalerate

Ethyl 5-oxo-5-2-(thiomorpholinomethyl)phenylvalerate (CAS No. 898782-62-2): A Comprehensive Overview

Ethyl 5-oxo-5-2-(thiomorpholinomethyl)phenylvalerate (CAS No. 898782-62-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs for the treatment of neurological disorders and cancer.

The molecular structure of Ethyl 5-oxo-5-2-(thiomorpholinomethyl)phenylvalerate is composed of a thiomorpholine ring, a phenyl group, and an ester functional group. The presence of these moieties imparts distinct chemical properties and biological activities to the compound. Recent studies have highlighted the importance of thiomorpholine derivatives in modulating specific biological pathways, making them valuable candidates for drug discovery.

In terms of its chemical synthesis, Ethyl 5-oxo-5-2-(thiomorpholinomethyl)phenylvalerate can be prepared through a multi-step process involving the condensation of thiomorpholine with an appropriate phenyl derivative, followed by esterification with ethyl alcohol. The synthetic route is well-documented in the literature and has been optimized to achieve high yields and purity levels. This robust synthetic methodology ensures that the compound can be produced on a scale suitable for both laboratory research and industrial applications.

One of the key areas of interest for Ethyl 5-oxo-5-2-(thiomorpholinomethyl)phenylvalerate is its potential as a neuroprotective agent. Studies have shown that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation. These properties make it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Clinical trials are currently underway to evaluate its efficacy and safety profile in these conditions.

Beyond its neuroprotective properties, Ethyl 5-oxo-5-2-(thiomorpholinomethyl)phenylvalerate has also demonstrated antitumor activity in preclinical studies. Research has indicated that it can inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cellular signaling pathways. The mechanism of action involves the modulation of key proteins involved in cell cycle regulation and apoptosis, making it a potential lead compound for the development of new anticancer drugs.

The pharmacokinetic properties of Ethyl 5-oxo-5-2-(thiomorpholinomethyl)phenylvalerate have been extensively studied to understand its behavior in biological systems. It has been found to have favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, which are crucial for its therapeutic potential. Additionally, its low toxicity profile further supports its suitability as a drug candidate.

In conclusion, Ethyl 5-oxo-5-2-(thiomorpholinomethyl)phenylvalerate (CAS No. 898782-62-2) represents a promising molecule with diverse biological activities. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a significant role in advancing medical treatments for various diseases.